(S)-N-Methyl-1,1,1-Trifluoro-2-propylamine
Overview
Description
(S)-N-Methyl-1,1,1-Trifluoro-2-propylamine, also known as L-MTPA, is a chiral amine that has gained significant attention in recent years due to its unique properties and potential applications in various fields of science. This compound is a fluorinated derivative of the popular chiral amine, (R)-1-phenylethylamine, and is synthesized using a simple and efficient method.
Scientific Research Applications
Chemoenzymatic Dynamic Kinetic Resolution
Cheng et al. (2013) explored the enzymatic resolution of α-trifluoromethylated amines, including (S)-N-Methyl-1,1,1-Trifluoro-2-propylamine, revealing its potential in producing enantiomerically pure compounds through kinetic resolution and dynamic kinetic resolution methods. This process demonstrated high efficiency and green chemistry applications due to better conversion rates and similar enantiomeric excesses, highlighting its application significance in organic synthesis (Cheng, Xia, Wu, & Lin, 2013).
Spectrofluorimetric Determination in Pharmaceuticals
Rodrigues (2012) developed a spectrofluorimetric method for determining d,l-N-methyl-3-phenyl-3-[(α,α,α-trifluoro-p-tolyl)oxy]propylamine, closely related to (S)-N-Methyl-1,1,1-Trifluoro-2-propylamine, in pharmaceuticals and chitosan solutions. This study emphasizes the compound's relevance in analytical chemistry for drug quantification without the need for pretreatment (Rodrigues, 2012).
Synthesis and Analytical Characterizations of Arylcyclohexylamines
Wallach et al. (2016) describe the synthesis and analytical characterization of a series of N-alkyl-arylcyclohexylamines, providing insight into the structural and analytical properties of compounds structurally similar to (S)-N-Methyl-1,1,1-Trifluoro-2-propylamine. This research contributes to forensic and legislative challenges related to new psychoactive substances, offering methodologies for identifying emerging substances of abuse (Wallach, Colestock, Cicali, Elliott, Kavanagh, Adejare, Dempster, & Brandt, 2016).
Functional Rearrangement to 5-Iminolactams
Danieli et al. (2004) discovered that the reaction of 4-methyl-pyrrolidin-2-ones with n-propylamine, closely related to (S)-N-Methyl-1,1,1-Trifluoro-2-propylamine, offers a novel method for preparing 5-propylimino-pyrrolidin-2-ones. This transformation showcases the versatility of (S)-N-Methyl-1,1,1-Trifluoro-2-propylamine and related compounds in organic synthesis, demonstrating a complex series of chemical transformations that can be harnessed for the synthesis of various organic compounds (Danieli, Ghelfi, Mucci, Pagnoni, Parsons, Pattarozzi, & Schenetti, 2004).
properties
IUPAC Name |
(2S)-1,1,1-trifluoro-N-methylpropan-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8F3N/c1-3(8-2)4(5,6)7/h3,8H,1-2H3/t3-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXYLQDHKQINDEX-VKHMYHEASA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(F)(F)F)NC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(F)(F)F)NC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90719194 |
Source
|
| Record name | (2S)-1,1,1-Trifluoro-N-methylpropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-N-Methyl-1,1,1-Trifluoro-2-propylamine | |
CAS RN |
1365937-57-0 |
Source
|
| Record name | (2S)-1,1,1-Trifluoro-N-methylpropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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